Cas no 1205671-92-6 (Methyl 6-chloro-5-(chloromethyl)-3-methylpicolinate)

• Product Name: Methyl 6-chloro-5-(chloromethyl)-3-methylpicolinate
• CAS No: 1205671-92-6
• MF: C₉H₉Cl₂NO₂
• MW: 234.079260587692
• CID: 1092123
• PubChem ID: 44613389
• Update Time: 2025-05-20

Methyl 6-chloro-5-(chloromethyl)-3-methylpicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-5-(chloromethyl)-3-methylpicolinate
• methyl 6-chloro-5-(chloromethyl)-3-methylpyridine-2-carboxylate
• Methyl6-chloro-5-(chloromethyl)-3-methylpicolinate
• 1205671-92-6

• Inchi： 1S/C9H9Cl2NO2/c1-5-3-6(4-10)8(11)12-7(5)9(13)14-2/h3H,4H2,1-2H3
• InChI Key： APZDTPLTLAEXMQ-UHFFFAOYSA-N
• SMILES： ClC1=C(CCl)C=C(C)C(C(=O)OC)=N1

Computed Properties

• Exact Mass: 233.0010339g/mol
• Monoisotopic Mass: 233.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 6-chloro-5-(chloromethyl)-3-methylpicolinate

Methyl 6-chloro-5-(chloromethyl)-3-methylpicolinate: A Comprehensive Overview

Methyl 6-chloro-5-(chloromethyl)-3-methylpicolinate, with the CAS number 1205671-92-6, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a picolinic acid derivative with multiple substituents. The presence of chlorine atoms and methyl groups in its structure contributes to its distinct chemical properties and potential applications.

The name Methyl 6-chloro-5-(chloromethyl)-3-methylpicolinate itself highlights the key functional groups and substituents present in the molecule. The "picolinate" part refers to the pyridine carboxylate group, which is a common motif in various bioactive compounds. The "6-chloro" and "5-(chloromethyl)" substituents indicate the positions of chlorine atoms on the pyridine ring, while the "3-methyl" group adds further complexity to the structure. These features make this compound a valuable subject for both fundamental research and applied studies.

Recent studies have shown that Methyl 6-chloro-5-(chloromethyl)-3-methylpicolinate exhibits interesting properties in terms of its reactivity and stability. Researchers have explored its potential as a precursor for synthesizing more complex molecules, particularly in the field of medicinal chemistry. The compound's ability to undergo various transformations, such as nucleophilic substitution and oxidation reactions, has been extensively investigated. These findings suggest that it could serve as a versatile building block for constructing bioactive compounds with therapeutic potential.

In addition to its synthetic applications, Methyl 6-chloro-5-(chloromethyl)-3-methylpicolinate has also been studied for its role in catalysis. Its ability to coordinate with metal ions makes it a promising candidate for developing homogeneous catalysts. Recent experiments have demonstrated that this compound can enhance the efficiency of certain catalytic processes, particularly in organic synthesis. This property opens up new avenues for its use in industrial applications, where catalysts play a critical role in optimizing reaction conditions and yields.

The synthesis of Methyl 6-chloro-5-(chloromethyl)-3-methylpicolinate involves a series of well-defined steps that highlight the principles of modern organic chemistry. Starting from picolinic acid derivatives, chemists employ various substitution and alkylation reactions to introduce the desired substituents. The use of chlorinating agents and methylating agents ensures the precise placement of functional groups on the pyridine ring. These synthetic strategies not only demonstrate the versatility of picolinic acid derivatives but also underscore the importance of controlling reaction conditions to achieve high yields and purity.

From an environmental perspective, understanding the degradation pathways of Methyl 6-chloro-5-(chloromethyl)-3-methylpicolinate is crucial for assessing its impact on ecosystems. Recent studies have focused on identifying the factors that influence its biodegradation, such as pH levels, temperature, and microbial activity. These investigations are essential for ensuring that this compound can be safely used in industrial processes without posing risks to the environment.

Looking ahead, the potential applications of Methyl 6-chloro-5-(chlorom methyl)-3-m ethylpicolinate are vast and varied. Its unique combination of functional groups makes it a candidate for use in pharmaceuticals, agrochemicals, and advanced materials. For instance, researchers are exploring its role as an intermediate in drug discovery programs targeting specific diseases. Additionally, its ability to act as a chelating agent could find applications in water treatment technologies.

In conclusion, M ethyl 6-chloro-5-(chlorom ethyl)-3-m ethylpicolinate stands out as a compound with rich chemical properties and diverse potential applications. By leveraging cutting-edge research findings and adhering to best practices in synthetic chemistry, scientists can unlock new possibilities for this compound across various industries. As our understanding of its behavior continues to grow, so too will its significance in both academic and industrial settings.